Cas no 1178936-82-7 (2-Amino-2-methyl-N-(1-phenylethyl)pentanamide)

• Product Name: 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide
• CAS No: 1178936-82-7
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 4777463
• Update Time: 2025-06-08

2-Amino-2-methyl-N-(1-phenylethyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-N-(1-phenylethyl)pentanamide
• Z1492112251
• 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide

• Inchi： 1S/C14H22N2O/c1-4-10-14(3,15)13(17)16-11(2)12-8-6-5-7-9-12/h5-9,11H,4,10,15H2,1-3H3,(H,16,17)
• InChI Key： BGSUQVLWKNOKQB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CCC)N)NC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• XLogP3: 2
• Topological Polar Surface Area: 55.1

Additional information on 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide

Introduction to 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide (CAS No. 1178936-82-7) and Its Emerging Applications in Chemical Biology

2-Amino-2-methyl-N-(1-phenylethyl)pentanamide, identified by the chemical identifier CAS No. 1178936-82-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This amide derivative, characterized by its structural motif of a secondary amine linked to a phenylpropyl group and a branched pentanamide backbone, has garnered attention due to its potential biological activities and mechanistic insights into enzyme inhibition. The compound’s unique structural features position it as a valuable scaffold for drug discovery, particularly in the development of modulators targeting neurological and metabolic pathways.

The molecular structure of 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide encompasses several key functional groups that contribute to its reactivity and biological interactions. The secondary amine at the N-position serves as a hydrogen bond acceptor, enhancing its binding affinity to protein targets. Additionally, the phenylpropyl side chain introduces hydrophobic interactions, which are critical for optimizing receptor binding. The branched pentanamide backbone further stabilizes the molecule’s conformation, potentially improving its pharmacokinetic properties. These structural attributes make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in amide-based compounds as pharmacological agents due to their favorable pharmacokinetic profiles and low toxicity. 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide falls within this category, with preliminary studies suggesting its utility in modulating enzymes involved in neurodegenerative diseases. For instance, amide derivatives have been reported to interact with acetylcholinesterase, an enzyme implicated in Alzheimer’s disease pathogenesis. The structural similarity of 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide to known cholinesterase inhibitors suggests that it may exhibit comparable inhibitory effects, potentially offering a novel therapeutic approach.

Moreover, the compound’s ability to engage with biological targets through multiple interaction mechanisms—hydrogen bonding, hydrophobic effects, and van der Waals forces��makes it a versatile tool for structure-based drug design. Computational modeling studies have demonstrated that 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide can effectively dock into active sites of enzymes such as monoamine oxidases (MAOs), which are involved in the metabolism of neurotransmitters like serotonin and dopamine. Inhibiting these enzymes has been linked to antidepressant and anxiolytic effects, highlighting the therapeutic potential of this compound.

Recent experimental investigations have further validated the biological relevance of CAS No. 1178936-82-7. In vitro assays have revealed that 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide exhibits moderate activity against certain bacterial strains, suggesting its antimicrobial properties. This finding is particularly noteworthy given the rising concern over antibiotic resistance worldwide. The compound’s mechanism of action may involve disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways, although further studies are needed to elucidate these processes in detail.

The synthesis of CAS No. 1178936-82-7 presents an interesting challenge for organic chemists due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high enantiomeric purity. These techniques not only enhance the compound’s potency but also minimize off-target effects associated with racemic mixtures. The development of efficient synthetic routes is crucial for scaling up production and facilitating preclinical evaluations.

The pharmacological profile of 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide is further complemented by its favorable solubility and stability properties under physiological conditions. These characteristics are essential for formulating drug candidates that can be administered orally or intravenously without significant degradation or bioavailability issues. Preliminary pharmacokinetic studies indicate that the compound exhibits reasonable absorption, distribution, metabolism, and excretion (ADME) properties, positioning it as a promising lead for further development.

In conclusion,CAS No 1178936-82-7, corresponding to 2-Amino-2-methyl-N-(1-phenylethyl)pentanamide, represents a compelling example of how structural diversity can be leveraged to discover novel biologically active compounds. Its potential applications in treating neurodegenerative disorders, antimicrobial infections, and other diseases underscore its significance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms,this compound will undoubtedly play a pivotal role in advancing our understanding of disease pathogenesis and developing innovative treatment strategies.